Cas no 1260774-39-7 (2-(azetidin-3-yl)-3,5-dichloropyridine)

• Product Name: 2-(azetidin-3-yl)-3,5-dichloropyridine
• CAS No: 1260774-39-7
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 5966079
• PubChem ID: 129914236
• Update Time: 2025-11-06

2-(azetidin-3-yl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-3,5-dichloropyridine
• EN300-1982820
• 1260774-39-7

• Inchi： 1S/C8H8Cl2N2/c9-6-1-7(10)8(12-4-6)5-2-11-3-5/h1,4-5,11H,2-3H2
• InChI Key： BBNHNZYUHUWOAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1CNC1)Cl

Computed Properties

• Exact Mass: 202.0064537g/mol
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(azetidin-3-yl)-3,5-dichloropyridine

Recent Advances in the Study of 2-(azetidin-3-yl)-3,5-dichloropyridine (CAS: 1260774-39-7)

The compound 2-(azetidin-3-yl)-3,5-dichloropyridine (CAS: 1260774-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the role of 2-(azetidin-3-yl)-3,5-dichloropyridine as a scaffold for designing selective kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major challenge. Recent findings suggest that the azetidine ring in this compound contributes to enhanced binding affinity and selectivity for certain kinase isoforms, making it a valuable template for drug development. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions that underpin this selectivity.

In addition to its applications in oncology, 2-(azetidin-3-yl)-3,5-dichloropyridine has also been investigated for its antimicrobial properties. Preliminary studies indicate that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Researchers have hypothesized that the dichloropyridine moiety plays a crucial role in disrupting bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this. The compound's low cytotoxicity to mammalian cells enhances its potential as a lead candidate for new antibiotics.

The synthesis of 2-(azetidin-3-yl)-3,5-dichloropyridine has also been a focus of recent research. Traditional synthetic routes often involve multi-step processes with low yields, but recent advancements have introduced more efficient methodologies. For instance, a novel one-pot synthesis approach using palladium-catalyzed cross-coupling reactions has been reported, significantly improving the yield and purity of the final product. These developments are expected to facilitate larger-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the clinical translation of 2-(azetidin-3-yl)-3,5-dichloropyridine. Issues such as pharmacokinetic optimization, formulation stability, and potential off-target effects need to be addressed. Ongoing research is exploring structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this compound through preclinical and clinical stages.

In conclusion, 2-(azetidin-3-yl)-3,5-dichloropyridine (CAS: 1260774-39-7) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with recent synthetic advancements, positions it as a compelling subject for future research. Continued investigation into its mechanisms and optimization of its pharmacological profile will be essential for realizing its full therapeutic potential.